Cas no 805988-13-0 (2-amino-1-(2-methoxy-4-nitrophenyl)ethan-1-one)

• Product Name: 2-amino-1-(2-methoxy-4-nitrophenyl)ethan-1-one
• CAS No: 805988-13-0
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 6127256
• PubChem ID: 104785107
• Update Time: 2025-10-30

2-amino-1-(2-methoxy-4-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-methoxy-4-nitrophenyl)ethan-1-one
• EN300-1839347
• 805988-13-0

• Inchi： 1S/C9H10N2O4/c1-15-9-4-6(11(13)14)2-3-7(9)8(12)5-10/h2-4H,5,10H2,1H3
• InChI Key： JPOZTZOACOLXFZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(CN)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(2-methoxy-4-nitrophenyl)ethan-1-one

2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-One: A Comprehensive Overview

2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-One, also known by its CAS number 805988-13-0, is a significant compound in the field of organic chemistry, particularly in the synthesis of biologically active molecules. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and chemical synthesis.

The molecular structure of 2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-One consists of a ketone group attached to a phenyl ring that is substituted with both a methoxy and a nitro group. The amino group is positioned at the second carbon of the ethanone chain, creating a versatile platform for further chemical modifications. This structure makes it an interesting candidate for exploring various reactivity patterns and biological activities.

Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The presence of electron-withdrawing groups like nitro and methoxy on the aromatic ring enhances the compound's ability to interact with biological targets, making it a valuable intermediate in drug design.

In terms of synthesis, 2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-One can be prepared through several routes, including nucleophilic aromatic substitution and condensation reactions. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be efficiently produced for further studies.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, have been thoroughly investigated. These properties are crucial for determining its suitability in different chemical processes and applications. For instance, its solubility in organic solvents makes it ideal for use in solution-phase reactions commonly employed in organic synthesis.

Beyond its synthetic utility, 2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-One has shown promise in biological assays. Preliminary tests indicate that it may exhibit selective activity against certain enzymes or cellular pathways, suggesting potential therapeutic applications. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-One stands out as a valuable compound in contemporary organic chemistry. Its unique structure, coupled with recent advancements in its synthesis and biological evaluation, positions it as a key player in the development of novel pharmaceutical agents.